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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use

of Dowtherm Q heat transfer fluid in pilot plant scale chemical reactions. Dowtherm Q is a

synthetic organic fluid composed of a mixture of diphenylethane and alkylated aromatics,

designed as a high-performance alternative to hot oils.[1][2][3] Its broad operating temperature

range and excellent thermal stability make it a versatile choice for precise temperature control

in research, development, and small-scale manufacturing environments.[4][5][6]

Properties of Dowtherm Q
Dowtherm Q offers superior performance characteristics compared to traditional hot oils,

particularly in terms of thermal stability at elevated temperatures and pumpability at low

temperatures.[1][3][4] It is non-corrosive to common metals and alloys used in heat transfer

systems.[1][4]

Quantitative Data Summary
The following table summarizes the key physical and thermal properties of Dowtherm Q.
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Property SI Units English Units

Composition
Mixture of Diphenylethane and

Alkylated Aromatics

Mixture of Diphenylethane and

Alkylated Aromatics

Appearance Clear to Light Yellow Liquid Clear to Light Yellow Liquid

Operating Temperature Range -35°C to 330°C -30°F to 625°F

Atmospheric Boiling Point 267°C 513°F

Flash Point (Closed Cup) 120°C 249°F

Fire Point (C.O.C.) 124°C 255°F

Autoignition Temperature 412°C 773°F

Average Molecular Weight 190 g/mol -

Note: The data presented above are typical properties and should not be construed as

specifications.[2][3]

Safety and Handling Protocols
Proper handling of Dowtherm Q is essential to ensure a safe operating environment. While it

has a high flash point, it is a combustible material.[7] Always consult the Safety Data Sheet

(SDS) for complete safety information before use.[7][8][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Wear long-sleeved

clothing and consider a chemical-resistant apron.

Respiratory Protection: In well-ventilated areas, respiratory protection is typically not

required. If vapors or mists are generated, use an appropriate respirator with an organic

vapor cartridge.

Handling and Storage:
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Store in tightly closed, properly labeled containers in a well-ventilated area.[10]

Avoid contact with strong oxidizing agents.[8]

Ground all transfer equipment to prevent static discharge.

In case of a spill, contain the material and absorb it with a non-combustible absorbent

material.[8][10] Prevent entry into waterways.[8]

Fire Safety:

Use carbon dioxide, dry chemical, or foam fire extinguishers. Water spray can be used to

cool fire-exposed containers.[8]

Leaking vapors that have cooled are less likely to ignite. However, leaks into insulation at

high temperatures can lead to spontaneous ignition.[7]

Experimental Protocols for Pilot Plant Reactors
This section outlines the general procedure for using Dowtherm Q as a heat transfer fluid for a

jacketed reactor in a pilot plant setting.

System Preparation and Charging
System Inspection: Before introducing Dowtherm Q, thoroughly inspect the heat transfer

system, including the reactor jacket, pumps, piping, and expansion tank, for any leaks or

damage. Ensure all connections are secure.

Material Compatibility: Verify that all wetted parts of the system are compatible with

Dowtherm Q. It is non-corrosive to most common metals and alloys.[1][4]

System Cleaning: Ensure the system is clean and free of any residual water or other

contaminants. Water can cause excessive vapor pressure at operating temperatures.

Charging the System:

Calculate the required volume of Dowtherm Q based on the system's capacity.
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Using a suitable pump and grounded transfer lines, carefully charge the fluid into the

system through the designated fill port, typically on the expansion tank.

Avoid introducing air into the system during filling.

Reaction Temperature Control
System Startup:

Ensure the system is filled to the appropriate level in the expansion tank.

Start the circulation pump to ensure proper flow through the reactor jacket. The low

viscosity of Dowtherm Q allows for easy pumpability even at low temperatures.[7]

Begin heating the fluid gradually using the system's heater. Monitor the system pressure

and temperature closely.

Running the Reaction:

Set the desired reaction temperature on the temperature controller. The system will

automatically heat or cool the Dowtherm Q to maintain the setpoint.

The high thermal stability of Dowtherm Q makes it suitable for extended runs at elevated

temperatures.[1][7]

For reactions requiring temperatures above 265°C, the system may need to be

pressurized to prevent boiling of the fluid.[4]

System Shutdown:

At the end of the reaction, turn off the heater and allow the Dowtherm Q to cool down

while still circulating.

Once the fluid has reached a safe temperature (typically below 100°C), the circulation

pump can be stopped.

If the system is to be shut down for an extended period, it can be left charged with

Dowtherm Q.
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Fluid Maintenance and Monitoring
Periodically take a sample of the Dowtherm Q for analysis. This can help identify any

thermal degradation or contamination.[7]

When taking a sample from a hot system, cool it to below 40°C (100°F) before placing it in a

shipping container to prevent burns and loss of volatile components.[7]

Dow offers a fluid analysis service to help monitor the condition of the heat transfer fluid.

Visualized Workflows and Relationships
Experimental Workflow
The following diagram illustrates the general workflow for conducting a chemical reaction in a

pilot plant using Dowtherm Q for temperature control.

Personal Protective Equipment (PPE) Storage & Handling Emergency Procedures

Safe Handling of Dowtherm Q

Eye/Face Protection Chemical Resistant Gloves Protective Clothing Store in Closed Containers Good Ventilation Ground Equipment Spill Containment Appropriate Fire Extinguisher Consult SDS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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